Cas no 941879-26-1 (1-(4-chlorobenzenesulfonyl)-N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}piperidine-4-carboxamide)

• Product Name: 1-(4-chlorobenzenesulfonyl)-N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}piperidine-4-carboxamide
• CAS No: 941879-26-1
• MF: C₁₈H₂₀ClN₃O₄S
• MW: 409.887102127075
• CID: 6074855
• PubChem ID: 16802454
• Update Time: 2025-07-16

1-(4-chlorobenzenesulfonyl)-N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzenesulfonyl)-N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[(4-chlorophenyl)sulfonyl]-N-(5,6-dihydro-4H-cyclopent[c]isoxazol-3-yl)-
• F2413-0159
• 1-((4-chlorophenyl)sulfonyl)-N-(5,6-dihydro-4H-cyclopenta[c]isoxazol-3-yl)piperidine-4-carboxamide
• 1-(4-chlorophenyl)sulfonyl-N-(5,6-dihydro-4H-cyclopenta[c][1,2]oxazol-3-yl)piperidine-4-carboxamide
• 941879-26-1
• AKOS024646874
• 1-(4-chlorobenzenesulfonyl)-N-{4H,5H,6H-cyclopenta[c][1,2]oxazol-3-yl}piperidine-4-carboxamide

• Inchi： 1S/C18H20ClN3O4S/c19-13-4-6-14(7-5-13)27(24,25)22-10-8-12(9-11-22)17(23)20-18-15-2-1-3-16(15)21-26-18/h4-7,12H,1-3,8-11H2,(H,20,23)
• InChI Key： HPGXACCCUVDOFI-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)C=C2)(=O)=O)CCC(C(NC2ON=C3CCCC3=2)=O)CC1

Computed Properties

• Exact Mass: 409.0863050g/mol
• Monoisotopic Mass: 409.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.461±0.06 g/cm3(Predicted)
• pka: 12.61±0.20(Predicted)

Additional information on 1-(4-chlorobenzenesulfonyl)-N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}piperidine-4-carboxamide

1-(4-Chlorobenzenesulfonyl)-N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}piperidine-4-carboxamide (CAS No. 941879-26-1): An Overview

1-(4-Chlorobenzenesulfonyl)-N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}piperidine-4-carboxamide (CAS No. 941879-26-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural combination of a piperidine ring and a cyclopentac1,2oxazol moiety. The presence of these functional groups endows the molecule with diverse biological activities, making it a promising candidate for further research and development.

The chemical structure of 1-(4-chlorobenzenesulfonyl)-N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}piperidine-4-carboxamide is characterized by a central piperidine ring linked to a cyclopentac1,2oxazol moiety through an amide bond. The sulfonyl group attached to the piperidine ring introduces additional reactivity and solubility properties, which are crucial for its biological activity. The chloro substituent on the benzene ring further modulates the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-(4-chlorobenzenesulfonyl)-N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}piperidine-4-carboxamide exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory activity, this compound has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that 1-(4-chlorobenzenesulfonyl)-N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}piperidine-4-carboxamide can induce apoptosis in cancer cells by modulating signaling pathways associated with cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt and MAPK pathways, which are frequently dysregulated in various types of cancer.

The pharmacokinetic profile of 1-(4-chlorobenzenesulfonyl)-N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}piperidine-4-carboxamide has been extensively studied to optimize its therapeutic potential. Research indicates that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The half-life of the compound is moderate, allowing for once-daily dosing regimens in preclinical models.

Toxicological evaluations have shown that 1-(4-chlorobenzenesulfonyl)-N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}piperidine-4-carboxamide is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), careful monitoring for potential side effects is essential during clinical trials. Preclinical studies have not identified any significant toxicity concerns at relevant concentrations.

The synthesis of 1-(4-chlorobenzenesulfonyl)-N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}piperidine-4-carboxamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include the formation of the piperidine ring through amination reactions and the introduction of the cyclopentac1,2oxazol moiety via cyclization reactions. The final step involves coupling the sulfonyl group to the piperidine ring using appropriate coupling agents.

In conclusion, 1-(4-chlorobenzenesulfonyl)-N-{4H,5H,6H-cyclopentac1,2oxazol-3-yl}piperidine-4-carboxamide (CAS No. 941879-26-1) represents a promising lead compound in medicinal chemistry with potential applications in anti-inflammatory and antitumor therapy. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.